![molecular formula C25H26N2O5S B4188195 N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide](/img/structure/B4188195.png)
N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide
Overview
Description
N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide, also known as PSB-0739, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PSB-0739 was first synthesized in 2007 by a team of researchers led by Prof. David J. Triggle at the State University of New York. Since then, several studies have been conducted to explore the various properties and applications of this compound.
Mechanism of Action
N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide works by binding to a specific receptor called the peroxisome proliferator-activated receptor delta (PPARδ). This receptor is involved in several physiological processes, including lipid metabolism, glucose homeostasis, and inflammation. By activating this receptor, this compound can modulate these processes and produce beneficial effects.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects that make it a promising therapeutic agent. One of the most significant effects is its ability to activate PPARδ, which can improve lipid metabolism and reduce inflammation. This compound also has potent vasodilatory effects, which can help reduce blood pressure and improve cardiac function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide in lab experiments is its specificity for PPARδ. This compound has minimal off-target effects, which makes it a reliable tool for studying the physiological effects of PPARδ activation. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it challenging to administer in certain experimental settings.
Future Directions
There are several future directions for research on N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide. One potential area of research is in the development of new cardiovascular drugs that target PPARδ. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in humans.
Another area of research is in the development of new cancer therapies that target PPARδ. This compound has shown potent anti-cancer effects in preclinical studies, and further research is needed to determine its potential as a cancer therapeutic.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its effects on cardiovascular diseases and cancer, and has shown promising results in preclinical studies. Further research is needed to determine its efficacy and safety in humans, but this compound has the potential to become a valuable tool in the development of new therapeutics.
Scientific Research Applications
N-(4-phenoxyphenyl)-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has been extensively studied for its potential therapeutic applications in various medical conditions. One of the most promising areas of research is in the treatment of cardiovascular diseases, such as hypertension and heart failure. This compound has been shown to have potent vasodilatory effects, which can help reduce blood pressure and improve cardiac function.
Another area of research is in the treatment of cancer. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound works by targeting specific signaling pathways that are involved in cancer cell growth and survival.
properties
IUPAC Name |
N-(4-phenoxyphenyl)-2-(4-piperidin-1-ylsulfonylphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O5S/c28-25(26-20-9-11-23(12-10-20)32-22-7-3-1-4-8-22)19-31-21-13-15-24(16-14-21)33(29,30)27-17-5-2-6-18-27/h1,3-4,7-16H,2,5-6,17-19H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHCULDUUNPGPEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.